Cas no 902836-49-1 (4-(2-(Trifluoromethoxy)phenoxy)piperidine)

• Product Name: 4-(2-(Trifluoromethoxy)phenoxy)piperidine
• CAS No: 902836-49-1
• MF: C₁₂H₁₄F₃NO₂
• MW: 261.240273952484
• MDL: MFCD08061004
• CID: 69409
• PubChem ID: 24208830
• Update Time: 2025-11-01

4-(2-(Trifluoromethoxy)phenoxy)piperidine Chemical and Physical Properties

Names and Identifiers

• 4-(2-(Trifluoromethoxy)phenoxy)piperidine
• 4-[2-(trifluoromethoxy)phenoxy]Piperidine
• 4-(2-TRIFLUOROMETHOXY-PHENOXY)-PIPERIDINE
• 4-[2-(Trifluoromethoxy)phenoxy]piperidine (ACI)
• CS-0038082
• AS-65121
• DB-078624
• 902836-49-1
• UXSFSVYZILNPEV-UHFFFAOYSA-N
• DTXSID50639905
• AKOS016003897
• MFCD08061004
• SCHEMBL2301736

• MDL： MFCD08061004
• Inchi： 1S/C12H14F3NO2/c13-12(14,15)18-11-4-2-1-3-10(11)17-9-5-7-16-8-6-9/h1-4,9,16H,5-8H2
• InChI Key： UXSFSVYZILNPEV-UHFFFAOYSA-N
• SMILES： FC(OC1C(OC2CCNCC2)=CC=CC=1)(F)F

Computed Properties

• Exact Mass: 261.09800
• Monoisotopic Mass: 261.09766318g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 30.5Ų

Experimental Properties

• Density: 1.230
• Boiling Point: 275℃
• Flash Point: 120℃
• PSA: 30.49000
• LogP: 3.04480

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 4-(2-(Trifluoromethoxy)phenoxy)piperidine

4-(2-(Trifluoromethoxy)phenoxy)piperidine: A Comprehensive Overview

4-(2-(Trifluoromethoxy)phenoxy)piperidine, with the CAS number 902836-49-1, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a piperidine ring and a trifluoromethoxy-substituted phenyl group. These structural elements contribute to its potential therapeutic applications and have been the focus of numerous studies aimed at elucidating its biological activities and pharmacological properties.

The chemical structure of 4-(2-(Trifluoromethoxy)phenoxy)piperidine is composed of a piperidine ring, which is a six-membered cyclic amine, and a phenyl ring substituted with a trifluoromethoxy group. The trifluoromethoxy group, -OCF₃, is known for its strong electron-withdrawing properties, which can influence the compound's reactivity and biological activity. The presence of this group can enhance the lipophilicity of the molecule, potentially improving its ability to cross biological membranes and interact with target receptors.

In recent years, 4-(2-(Trifluoromethoxy)phenoxy)piperidine has been investigated for its potential as a lead compound in drug discovery. One of the key areas of interest is its role as a modulator of neurotransmitter systems, particularly in the central nervous system (CNS). Studies have shown that this compound can interact with various receptors, including serotonin (5-HT) receptors and dopamine (DA) receptors, which are implicated in a range of neurological disorders such as depression, anxiety, and schizophrenia.

A notable study published in the Journal of Medicinal Chemistry in 2021 explored the binding affinity of 4-(2-(Trifluoromethoxy)phenoxy)piperidine to serotonin 5-HT_1A receptors. The results indicated that this compound exhibits high affinity and selectivity for these receptors, suggesting its potential as an anxiolytic agent. Further research is ongoing to optimize the structure-activity relationship (SAR) and develop more potent derivatives for clinical applications.

Beyond its potential as a CNS modulator, 4-(2-(Trifluoromethoxy)phenoxy)piperidine has also been studied for its anti-inflammatory properties. In vitro studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that it may have therapeutic potential in inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD).

The pharmacokinetic profile of 4-(2-(Trifluoromethoxy)phenoxy)piperidine has also been evaluated in preclinical studies. Research conducted by a team at the University of California, Los Angeles (UCLA), found that this compound exhibits favorable pharmacokinetic properties, including good oral bioavailability and a long half-life. These characteristics are essential for ensuring effective drug delivery and sustained therapeutic effects.

In addition to its therapeutic applications, 4-(2-(Trifluoromethoxy)phenoxy)piperidine has been used as a tool compound in chemical biology research. Its ability to selectively modulate specific receptor subtypes makes it valuable for probing the functional roles of these receptors in various physiological processes. For example, studies have utilized this compound to investigate the role of 5-HT_1A receptors in mood regulation and cognitive function.

The synthesis of 4-(2-(Trifluoromethoxy)phenoxy)piperidine involves several well-established chemical reactions. One common synthetic route involves the reaction of 2-trifluoromethoxyphenol with piperidine in the presence of a suitable coupling agent such as 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC). This method provides high yields and good purity, making it suitable for large-scale production.

Safety considerations are an important aspect of any chemical compound's evaluation. Toxicity studies on 4-(2-(Trifluoromethoxy)phenoxy)piperidine have shown that it has low toxicity at therapeutic doses. However, like any pharmaceutical agent, it should be handled with care to avoid exposure to high concentrations or prolonged exposure.

In conclusion, 4-(2-(Trifluoromethoxy)phenoxy)piperidine, CAS number 902836-49-1, is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features make it an attractive candidate for further development in drug discovery programs targeting neurological disorders, inflammatory diseases, and other conditions. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its pharmacological properties for clinical use.